Cas no 55260-24-7 (Boc-Gln(Xan)-OH)

• Product Name: Boc-Gln(Xan)-OH
• CAS No: 55260-24-7
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• MDL: MFCD00066158
• CID: 56721
• PubChem ID: 15884508
• Update Time: 2025-11-02

Boc-Gln(Xan)-OH Chemical and Physical Properties

Names and Identifiers

• N-Boc-N'-(9-xanthenyl)-L-glutamine
• Boc-Gln(Xan)-OH
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxo-5-(9H-xanthen-9-ylamino)pentanoic acid
• Boc-Gln(Xan)-OH N-α-Boc-N-δ-xanthyl-L-glutamine
• Boc-L-Gln(Xan)-OH
• Z-Tyr(tBu)-OH·DCHA
• AmbotzBAA1089
• BOC-Nd-XANTHYL-L-GLUTAMINE
• N-Boc-N'-xanthyl-L-glutamine
• Nα-Boc-Nδ-(9-xanthenyl)-L-glutaMine
• N
• A-Boc-N
• A-(9-xanthenyl)-L-glutamine
• N-Boc-N'-(9H-xanthen-9-yl)-L-glutamine
• (S)-5-((9H-Xanthen-9-yl)amino)-2-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid
• N-Boc-N -(9-xanthenyl)-L-glutamine
• BocGln(Xant)
• PubChem14933
• Boc-Gln pound Xant pound(c)
• RL04074
• N942
• AB1006893
• AX8021418
• ST24036205
• 260B247
• N-alpha-t-Butyloxycar
• 55260-24-7
• FD21534
• CS-0154531
• AMY22682
• N-
• MFCD00066158
• N~2~-(tert-Butoxycarbonyl)-N-9H-xanthen-9-yl-L-glutamine
• N-alpha-t-Butyloxycarbonyl-L-N-gamma-xantyl-glutamine (Boc-L-Gln(Xan)-OH)
• DTXSID00579120
• AKOS015950977
• AS-15087
• A-t.-Boc-g-xanthyl-L-glutamine
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-4-[(9H-XANTHEN-9-YL)CARBAMOYL]BUTANOIC ACID

• MDL： MFCD00066158
• Inchi： 1S/C23H26N2O6/c1-23(2,3)31-22(29)24-16(21(27)28)12-13-19(26)25-20-14-8-4-6-10-17(14)30-18-11-7-5-9-15(18)20/h4-11,16,20H,12-13H2,1-3H3,(H,24,29)(H,25,26)(H,27,28)/t16-/m0/s1
• InChI Key： HOIIDGIJEPOSLL-INIZCTEOSA-N
• SMILES： O1C2C=CC=CC=2C(C2C=CC=CC1=2)NC(CC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 426.17900
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3
• Topological Polar Surface Area: 114

Experimental Properties

• Color/Form: Not determined
• Melting Point: 150 ºC (dec.)
• Boiling Point: 669.8℃ at 760 mmHg
• PSA: 113.96000
• LogP: 4.53780
• Solubility: Not determined

Boc-Gln(Xan)-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Sealed in dry,Room Temperature(BD21418)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Boc-Gln(Xan)-OH

Boc-Gln(Xan)-OH (CAS No. 55260-24-7): A Comprehensive Guide to Its Properties and Applications

Boc-Gln(Xan)-OH (CAS No. 55260-24-7) is a specialized protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound features a Boc (tert-butoxycarbonyl) protecting group and a xanthyl (Xan) side-chain protecting group, making it a valuable building block for complex peptide architectures. Its unique structural properties enable precise control in solid-phase peptide synthesis (SPPS), a technique critical for developing novel therapeutics.

The growing demand for peptide-based drugs has elevated the importance of Boc-Gln(Xan)-OH in modern medicinal chemistry. Researchers frequently search for "Boc-Gln(Xan)-OH synthesis" or "CAS 55260-24-7 applications" as the compound plays a pivotal role in creating targeted cancer therapies and neurological disorder treatments. Its stability under various reaction conditions makes it particularly useful for developing peptide vaccines, another trending topic in biopharmaceutical research.

From a chemical perspective, Boc-Gln(Xan)-OH demonstrates excellent compatibility with Fmoc/tBu strategies, allowing seamless integration into complex peptide sequences. The Xan protecting group offers superior stability during elongation while being selectively removable under mild acidic conditions. This characteristic has made it a preferred choice for synthesizing glutamine-rich sequences, which are increasingly studied for their role in protein-protein interactions and cell signaling pathways.

The pharmaceutical industry values 55260-24-7 for its role in developing peptide conjugates and drug delivery systems. Recent publications highlight its use in creating PDC (peptide-drug conjugates), a cutting-edge approach combining the specificity of peptides with the potency of small molecules. This aligns perfectly with current searches for "advanced peptide therapeutics" and "targeted drug delivery solutions," positioning Boc-Gln(Xan)-OH as a compound of significant research interest.

Quality control aspects of Boc-Gln(Xan)-OH frequently appear in scientific discussions, particularly regarding HPLC purity standards and chiral integrity maintenance. Manufacturers emphasize batch-to-batch consistency, as even minor impurities can impact peptide folding and biological activity. These quality concerns directly address common search queries like "high purity Boc-Gln(Xan)-OH suppliers" and "CAS 55260-24-7 specifications."

Emerging applications in bioconjugation chemistry have further expanded the utility of Boc-Gln(Xan)-OH. Researchers are exploring its potential in creating fluorescent peptide probes for diagnostic imaging and peptide-tagged nanoparticles for theranostic applications. These innovative uses correspond to trending searches about "multifunctional peptide platforms" and "precision medicine tools," demonstrating the compound's relevance in contemporary biomedical research.

Storage and handling recommendations for 55260-24-7 typically suggest anhydrous conditions at controlled temperatures to preserve its reactivity. The compound's moisture sensitivity makes proper storage crucial, a practical consideration often searched alongside "Boc-Gln(Xan)-OH stability." These technical details are essential for laboratories working with sensitive peptide intermediates.

The synthesis scale-up of Boc-Gln(Xan)-OH presents interesting challenges that resonate with industrial researchers. Optimization of protection-deprotection sequences and crystallization conditions are frequent topics in process chemistry forums. Such discussions address common search terms like "large-scale Boc-Gln(Xan)-OH production" and "cost-effective peptide building blocks," reflecting the compound's commercial importance.

Recent patent analyses reveal growing intellectual property activity surrounding Xan-protected amino acid derivatives, with 55260-24-7 appearing in several innovative drug development claims. This patent landscape attracts searches for "Boc-Gln(Xan)-OH patent applications" and "protected amino acid innovations," indicating its strategic value in competitive research environments.

Environmental considerations in Boc-Gln(Xan)-OH production have gained attention, particularly regarding green chemistry principles in peptide synthesis. Researchers are investigating alternative solvents and catalytic methods to improve the sustainability profile of protected amino acid manufacturing. These eco-conscious approaches align with searches for "sustainable peptide chemistry" and "green synthesis of CAS 55260-24-7."

The analytical characterization of Boc-Gln(Xan)-OH employs advanced techniques like 2D NMR spectroscopy and high-resolution mass spectrometry. These methods ensure accurate structural verification, addressing quality concerns frequently searched as "Boc-Gln(Xan)-OH characterization methods." Such analytical rigor is paramount when the compound serves as a critical intermediate in GMP peptide production.

Market analyses project steady growth for protected amino acid derivatives, with 55260-24-7 maintaining strong demand due to its specialized applications. Industry reports often cite its importance in orphan drug development and personalized medicine initiatives, topics generating substantial search volume in pharmaceutical business intelligence.

Looking forward, Boc-Gln(Xan)-OH will likely play an expanded role in peptide library construction for high-throughput screening and artificial intelligence-driven drug discovery. These futuristic applications match emerging search trends about "AI in peptide design" and "combinatorial chemistry platforms," ensuring the compound's continued relevance in next-generation pharmaceutical research.